Cas no 1255666-39-7 (tert-Butyl 5,5-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 5,5-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 1255666-39-7
• MF: C₁₁H₁₉F₂NO₃
• MW: 251.270270586014
• MDL: MFCD18433649
• CID: 4565129
• PubChem ID: 118798419
• Update Time: 2025-05-27

tert-Butyl 5,5-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5,5-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate
• 5,5-Difluoro-2-hydroxymethyl-piperidine-1-carboxylic acid tert-butyl ester
• AS-71934
• SCHEMBL17924657
• 1255666-39-7
• AKOS027255568
• tert-Butyl5,5-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate
• MFCD18433649
• CS-W001710

• MDL： MFCD18433649
• Inchi： 1S/C11H19F2NO3/c1-10(2,3)17-9(16)14-7-11(12,13)5-4-8(14)6-15/h8,15H,4-7H2,1-3H3
• InChI Key： NWCZKENXBRNRMY-UHFFFAOYSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)C(CO)CC1)F

Computed Properties

• Exact Mass: 251.13329979g/mol
• Monoisotopic Mass: 251.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 311.8±42.0 °C at 760 mmHg
• Flash Point: 142.4±27.9 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

tert-Butyl 5,5-difluoro-2-(hydroxymethyl)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)